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Isodecanol as analytical reference standard

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isodecanol

CAS No.: 68551-08-6

Cat. No.: S8109490

Chemical and Market Context of Isodecanol

The table below summarizes the key chemical properties and market information for Isodecanol found in the

search results. This data can serve as a foundational reference in your work.

Property Value / Information Source
CAS Number 25339-17-7 [1]

Molecular C10H220 [1]

Formula

Molecular Weight  158.28 g/mol [1]

Boiling Point 215-225 °C [1]

Density 0.838 g/mL at 20 °C [1]

Refractive Index n20/D 1.440 [1]

Flash Point 95 °C [1]

Form Colorless liquid [1]
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Property Value / Information Source

Common Uses Component for anti-wear lubricating oil; antifoaming agent in textile
processing [1]

Key Market BASF, Sasol, Evonik, Jarchem Industries, New Japan Chemical [2] [3]
Players

A Roadmap for Sourcing Detailed Protocols

The search results highlight a gap in publicly available, detailed analytical protocols for Isodecanol. To build

your application notes, you will likely need to consult more specialized sources. Here is a suggested

pathway:

e Contact Manufacturers Directly: The most reliable method specifications often come from the
manufacturers themselves. Given that companies like BASF, Sasol, and Evonik are key players in
the Isodecanol market [2] [3], they are the most likely sources for detailed application notes,
certificates of analysis (CoA), and safety data sheets (SDS) that can inform method development.

e Consult Standards and Guidelines: While not specific to Isodecanol, general standards for
analytical method validation are crucial. The ICH Q2(R2) guideline on "Validation of Analytical
Procedures” is the international benchmark for the pharmaceutical industry, defining key parameters
like accuracy, precision, and specificity that your protocols must address [4].

e Leverage Analogous Data: You can use the available data for similar compounds as a template. For
instance, the detailed product specification for 1-Decanol (CAS 112-30-1) from Sigma-Aldrich shows
it is suitable for HPLC and gas chromatography (GC) analysis [5]. This suggests that these
techniques are also appropriate starting points for developing methods for the structurally similar
Isodecanol.

To help conceptualize the overall workflow for developing and validating an analytical method, the

following diagram outlines the key stages:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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